1-Amino-3-(cyclohexyl(methyl)amino)propan-2-ol

• Molecular Formula: C10H22N2O
• Molecular Weight: 186.29 g/mol
• IUPAC Name: 1-amino-3-[cyclohexyl(methyl)amino]propan-2-ol
• InChI: InChI=1S/C10H22N2O/c1-12(8-10(13)7-11)9-5-3-2-4-6-9/h9-10,13H,2-8,11H2,1H3
• InChI Key: HKQXAIXOSHMXNZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(CN)O)C1CCCCC1

Description

1-Amino-3-(cyclohexyl(methyl)amino)propan-2-ol is a useful research compound. Its molecular formula is C10H22N2O and its molecular weight is 186.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-(3-chloro-2-hydroxypropyl)isoindoline-1,3-dione 7.2 g (0.03 mol) (Weizmann, M. et al. Bull. soc. chim. 1930, 47:356-61) and N-methylcyclohexanamine 6.8 g (0.06 mol) in 25 ml ethanol was refluxed for 6 hours, then evaporated in vacuo. The oil residue was added into 60 ml 20% aq. HCl and refluxed for another 3 hours. After cooled to room temperature, the precipitate was filtered off. The filtrate was concentrated to about 15 ml in vacuo, then basified to pH 13 to 14 with solid NaOH and extracted with CH2Cl2. The organic layer separated was dried over anhydrous Na2SO4 and concentrated in vacuo to give 1.75 g (31%) 1-amino-3-(cyclohexyl(methyl)amino)propan-2-ol as a colorless liquid.